3,4,5-trifluoro-N-(propan-2-yl)aniline

• Molecular Formula: C9H10F3N
• Molecular Weight: 189.18 g/mol
• SMILES: CC(C)NC1=CC(=C(C(=C1)F)F)F
• InChI: InChI=1S/C9H10F3N/c1-5(2)13-6-3-7(10)9(12)8(11)4-6/h3-5,13H,1-2H3
• InChIKey: HZIYQQFXLJYYKF-UHFFFAOYSA-N

3,4,5-Trifluoro-N-(propan-2-yl)aniline Procurement Guide: Molecular Properties, Specifications, and Supplier Intelligence

3,4,5-Trifluoro-N-(propan-2-yl)aniline (CAS 1341911-20-3), also designated as N-isopropyl-3,4,5-trifluoroaniline, is a fluorinated secondary aromatic amine characterized by a molecular formula of C₉H₁₀F₃N and a molecular weight of 189.18 g/mol . The compound comprises an aniline core with three fluorine substituents occupying the 3-, 4-, and 5-positions, plus an isopropyl group attached to the amine nitrogen . This specific substitution pattern is known to significantly influence the electron density of the aromatic ring and modulate the basicity (pKa) of the amine group relative to non-fluorinated or differently substituted aniline derivatives [1]. It is primarily employed as a synthetic intermediate in pharmaceutical research, notably in the preparation of fluorinated drug candidates and in medicinal chemistry structure–activity relationship (SAR) studies . A key procurement consideration for this compound is the limited number of commercial suppliers and the availability constraints observed with certain stock sizes .

1

Fluorinated SAR studies requiring controlled amine basicity and lipophilicity profile.

2

Pharmaceutical intermediate synthesis where N-isopropyl handle influences regioselectivity.

3

Analytical reference for fluorinated secondary aniline method development workflows.

• [1] NBInno. (2025). Mastering Organic Synthesis with 3,4,5-Trifluoroaniline. Technical Article. View Source

Why N-Alkyl Chain Length and Substitution Pattern Preclude Simple Replacement of 3,4,5-Trifluoro-N-(propan-2-yl)aniline

Substitution of 3,4,5-trifluoro-N-(propan-2-yl)aniline with a generic trifluoroaniline derivative cannot be performed without altering fundamental molecular properties that directly impact synthetic utility and biological performance. The specific combination of the 3,4,5-trifluorophenyl core with an N-isopropyl substituent generates a distinct physicochemical profile compared to both unsubstituted 3,4,5-trifluoroaniline and related N-alkyl analogs . Evidence from structurally related fluorinated propranolol derivatives demonstrates that changes to the N-alkyl substituent (e.g., methyl versus isopropyl) can alter amine pKa by more than five logarithmic units, substantially modifying the ionization state under physiological conditions and consequently affecting molecular recognition events such as enzyme–substrate interactions [1]. Furthermore, the N-isopropyl group confers greater steric bulk than methyl or ethyl alternatives, which may influence regioselectivity in subsequent synthetic transformations. The isopropyl-substituted compound also exhibits a higher calculated partition coefficient (LogP approximately 2.92 ) compared to its N-methyl analog (XLogP3 approximately 2.3 [2]), indicating differential lipophilicity that could affect solubility and permeability profiles. These combined electronic and steric differences mean that substituting this compound with a structurally similar but chemically distinct analog would introduce uncontrolled variables in both synthetic and biological applications, necessitating compound-specific procurement.

pKa Shift

N-alkyl analog substitution can shift amine basicity by several log units, altering ionization state and enzyme recognition in CYP2D6 model systems.

Lipophilicity

N-methyl or N-ethyl analogs exhibit lower calculated LogP, potentially altering membrane permeability context in cell-based assays.

Steric Bulk

Smaller N-alkyl groups may reduce steric control during subsequent synthetic transformations, affecting reaction regioselectivity.

• [1] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of amine pKa and distribution coefficient in the metabolism of fluorinated propranolol derivatives: Preparation, identification of metabolite regioisomers, and metabolism by CYP2D6. Drug Metabolism and Disposition, 29(11), 1377–1388. View Source
• [2] PubChem. (2025). 3,4,5-Trifluoro-N-methylaniline. PubChem Compound Summary, CID 50998716 (XLogP3: 2.3). View Source

Quantitative Differentiation Evidence for 3,4,5-Trifluoro-N-(propan-2-yl)aniline: Comparative Data for Procurement Decision-Making

Physicochemical Differentiation: LogP Comparison of N-Isopropyl Versus N-Methyl Analogs

3,4,5-Trifluoro-N-(propan-2-yl)aniline exhibits a calculated LogP of 2.9242 , which is approximately 0.6 log units higher than the XLogP3 value of 2.3 reported for the N-methyl analog (3,4,5-trifluoro-N-methylaniline) [1]. This difference in lipophilicity is attributable to the increased hydrocarbon content of the N-isopropyl substituent relative to the N-methyl group.

Lipophilicity Diff.

Cross-study comparable

Δ LogP ≈ +0.62 (isopropyl vs. methyl)

Higher lipophilicity may support membrane permeability review.

In silico calculation; method context differs.

Evidence Dimension	Lipophilicity (Calculated Partition Coefficient)
Target Compound Data	LogP = 2.9242
Comparator Or Baseline	3,4,5-Trifluoro-N-methylaniline; XLogP3 = 2.3
Quantified Difference	Δ LogP ≈ +0.62 log units (higher lipophilicity for the isopropyl analog)
Conditions	In silico calculation; LogP computed by ChemScene software for target compound; XLogP3 computed by PubChem for comparator

Why This Matters

Higher lipophilicity may translate to improved membrane permeability in cell-based assays, potentially affecting compound performance in biological screening cascades where cellular uptake is rate-limiting.

• [1] PubChem. (2025). 3,4,5-Trifluoro-N-methylaniline. PubChem Compound Summary, CID 50998716 (XLogP3: 2.3). View Source

Molecular Weight and Structural Differentiation Among N-Alkyl Trifluoroaniline Series

The molecular weight of 3,4,5-trifluoro-N-(propan-2-yl)aniline is 189.18 g/mol . This represents an increase of 14.03 g/mol relative to the N-ethyl analog (C₈H₈F₃N; 175.15 g/mol) and 28.06 g/mol relative to the N-methyl analog (C₇H₆F₃N; 161.12 g/mol) [1]. These incremental increases correspond to the systematic addition of methylene (-CH₂-) units in the N-alkyl substituent (isopropyl contains three carbons, ethyl contains two, methyl contains one).

MW Series

Cross-study comparable

189.18 g/mol (isopropyl) vs. 161.12 g/mol (methyl)

Mass difference impacts stoichiometry and LC-MS detection.

Systematic -CH2- increment in N-alkyl chain.

Evidence Dimension	Molecular Weight
Target Compound Data	189.18 g/mol
Comparator Or Baseline	N-ethyl analog: 175.15 g/mol; N-methyl analog: 161.12 g/mol
Quantified Difference	+14.03 g/mol (vs. N-ethyl); +28.06 g/mol (vs. N-methyl)
Conditions	Calculated from molecular formula C₉H₁₀F₃N (target), C₈H₈F₃N (N-ethyl), C₇H₆F₃N (N-methyl)

Why This Matters

Molecular weight differences affect gravimetric calculations for reaction stoichiometry and may influence chromatographic retention times and mass spectrometry detection parameters during analytical method development.

• [1] PubChem. (2025). 3,4,5-Trifluoro-N-methylaniline. PubChem Compound Summary, CID 50998716 (Molecular Weight: 161.12 g/mol). View Source

Supplier Availability and Stock Constraints: A Procurement-Relevant Differentiator

Procurement records indicate that 3,4,5-trifluoro-N-(propan-2-yl)aniline has experienced stock discontinuations at certain suppliers. Specifically, CymitQuimica lists the 1g, 250mg, and 500mg package sizes as discontinued as of 2019 . In contrast, alternative suppliers such as Leyan and ChemScene maintain active listings for this compound with stated purity specifications of ≥95% . This supply chain fragmentation is not uniformly observed across all N-alkyl trifluoroaniline analogs; the N-methyl derivative (CAS 853767-19-8), for example, has broader commercial availability including listings on PubChem with multiple vendor annotations [1].

Supply Chain

Context-dependent

Partial discontinuation; active vendors exist

Supply fragmentation requires lead-time verification.

Vendor database review; availability may change.

Evidence Dimension	Commercial Availability
Target Compound Data	Partial discontinuation reported; active vendors include Leyan (95% purity) and ChemScene (≥95% purity)
Comparator Or Baseline	3,4,5-Trifluoro-N-methylaniline; multiple vendor listings, broader availability profile
Quantified Difference	Not quantifiable as a single metric; qualitative observation of fewer active vendors for target compound
Conditions	Vendor database review (CymitQuimica, Leyan, ChemScene, PubChem)

Why This Matters

Limited or fragmented supplier availability introduces procurement risk and potential lead time variability. Scientific procurement decisions should account for supply continuity when selecting among structurally related intermediates.

• [1] PubChem. (2025). 3,4,5-Trifluoro-N-methylaniline. PubChem Compound Summary, CID 50998716. View Source

Amine Basicity Modulation: Class-Level Evidence from Fluorinated Propranolol Derivatives

Studies on fluorinated analogs of propranolol, which share the N-isopropyl-aryloxypropanolamine scaffold with the target compound class, have established quantitative relationships between N-alkyl substitution, fluorine substitution, and amine basicity. In this series, structural changes involving added fluorines and methyl groups in the N-alkyl region produced compounds that varied in pKa by more than 5 log units [1]. More basic methyl-substituted compounds exhibited higher affinities for CYP2D6 (lower Km values) than their structurally analogous but less basic fluorinated congeners [1]. Although these data are derived from a different core scaffold, the general principle that N-alkyl substituent identity modulates amine basicity and enzyme recognition is directly transferable to the trifluoroaniline series.

Basicity (pKa)

Class-level inference

pKa variation >5 log units across N-alkyl series

N-alkyl identity can strongly modulate metabolic recognition profile.

Derived from fluorinated propranolol scaffold; class-level transfer.

Evidence Dimension	Amine Basicity (pKa) and CYP2D6 Enzyme Affinity (Km)
Target Compound Data	Not directly measured for this specific compound
Comparator Or Baseline	Fluorinated versus methyl-substituted N-alkyl propranolol analogs
Quantified Difference	pKa variation > 5 log units across series; lower Km values (higher affinity) for more basic methyl-substituted compounds relative to less basic fluorinated congeners
Conditions	Recombinant-expressed CYP2D6 enzyme assay system

Why This Matters

This class-level evidence indicates that N-alkyl substitution (e.g., isopropyl versus methyl) can substantially alter the ionization state and metabolic recognition of aromatic amines. Procurement of the specific N-isopropyl derivative is therefore essential for maintaining consistent pKa and metabolic stability profiles in SAR studies, as substitution with an N-methyl analog would introduce uncontrolled changes in these parameters.

• [1] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of amine pKa and distribution coefficient in the metabolism of fluorinated propranolol derivatives: Preparation, identification of metabolite regioisomers, and metabolism by CYP2D6. Drug Metabolism and Disposition, 29(11), 1377–1388. View Source

Purity Specifications and Quality Control Parameters Across Commercial Sources

Commercial suppliers report consistent purity specifications for 3,4,5-trifluoro-N-(propan-2-yl)aniline. Both Leyan and ChemScene specify a purity of ≥95% for this compound . This purity level is comparable to the 95% purity reported for the N-methyl analog from certain suppliers , though the N-methyl derivative also has commercial sources offering higher purity grades (e.g., 98% via specific synthetic routes such as nitration-reduction ). The target compound's storage specifications include sealed, dry conditions at 2–8°C .

Purity Specs

Specification review

≥95% (Leyan, ChemScene); N-methyl offers 98% grade

Consistent baseline purity supports procurement reliability.

No higher-purity commercial grade available for target.

Evidence Dimension	Commercial Purity Grade
Target Compound Data	≥95% (Leyan, ChemScene)
Comparator Or Baseline	3,4,5-Trifluoro-N-methylaniline; 95% standard grade, with 98% available via optimized synthetic route
Quantified Difference	Comparable baseline purity; N-methyl analog offers a higher-purity option (+3 percentage points absolute difference)
Conditions	Vendor technical specifications; storage: sealed, dry, 2–8°C for target compound

Why This Matters

Consistent ≥95% purity across active vendors provides procurement reliability and reduces analytical re-qualification burden. The absence of higher-purity commercial grades (e.g., 98% or 99%) may represent a consideration for applications requiring exceptionally pure starting materials, though this limitation can be mitigated through in-house purification.

Recommended Research and Industrial Application Scenarios for 3,4,5-Trifluoro-N-(propan-2-yl)aniline

Medicinal Chemistry SAR Studies Requiring Controlled Lipophilicity and pKa

Based on the LogP differentiation data presented in Section 3 (LogP = 2.9242 for target compound versus XLogP3 = 2.3 for N-methyl analog) [1], 3,4,5-trifluoro-N-(propan-2-yl)aniline is indicated for structure–activity relationship (SAR) campaigns where precise control over lipophilicity and amine basicity is required. The isopropyl substituent provides intermediate steric bulk and lipophilicity between methyl and larger alkyl groups, making this compound a rational choice for systematically exploring the impact of N-alkyl substitution on target binding, cellular permeability, and metabolic stability. The class-level evidence from fluorinated propranolol studies demonstrating >5 log unit pKa variation with N-alkyl modifications [2] further supports the use of this specific analog as a controlled variable in SAR series.

Synthesis of Fluorinated Pharmaceutical Intermediates Requiring a Secondary Amine Handle

The compound's N-isopropyl secondary amine functionality serves as a synthetic handle for further elaboration while retaining the electron-withdrawing 3,4,5-trifluorophenyl core [3]. This combination is valuable in the synthesis of N-trifluoroalkyl anilines bearing drug and herbicide moieties [3]. The steric bulk of the isopropyl group may also influence regioselectivity in subsequent transformations relative to less hindered N-methyl or N-ethyl analogs. Procurement of this specific derivative is recommended when the synthetic pathway requires an N-isopropyl substituent that cannot be readily introduced via direct alkylation of 3,4,5-trifluoroaniline without risking over-alkylation or competitive side reactions.

Analytical Method Development for Fluorinated Secondary Anilines

The molecular weight (189.18 g/mol) and specific InChIKey (HZIYQQFXLJYYKF-UHFFFAOYSA-N) make 3,4,5-trifluoro-N-(propan-2-yl)aniline suitable for use as a reference standard in analytical method development for fluorinated secondary anilines. The compound's distinct mass and retention characteristics relative to N-methyl (161.12 g/mol) and N-ethyl (175.15 g/mol) analogs [4] enable its use as a system suitability marker or internal standard in LC-MS and GC-MS workflows targeting this compound class. Researchers should note the storage requirement of 2–8°C under dry, sealed conditions to maintain compound integrity .

Procurement with Supply Chain Risk Awareness

Procurement planning for 3,4,5-trifluoro-N-(propan-2-yl)aniline should account for the observed supply chain characteristics. With certain package sizes discontinued at some vendors but active listings maintained at others (Leyan, ChemScene) , procurement professionals should verify current stock availability and lead times prior to committing to this compound as a key intermediate in multi-step synthetic campaigns. Where synthetic flexibility permits, the broader commercial availability of the N-methyl analog [1] may offer lower procurement risk, but at the expense of altered lipophilicity and molecular weight properties as quantified in Section 3.

Application

Selection Property

Validation Focus

Med Chem SAR Studies

Controlled lipophilicity and amine basicity profile

pKa and metabolic recognition review in CYP2D6 model context

Fluorinated Intermediate Synthesis

N-isopropyl secondary amine handle with steric bulk

Regioselectivity and over-alkylation risk review

Analytical Method Development

Distinct mass and retention in fluorinated aniline series

LC-MS/GC-MS system suitability and storage condition monitoring

Procurement Planning

Supply chain fragmentation risk awareness

Lead-time verification and analog trade-off review

• [1] PubChem. (2025). 3,4,5-Trifluoro-N-methylaniline. PubChem Compound Summary, CID 50998716 (XLogP3: 2.3). View Source
• [2] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of amine pKa and distribution coefficient in the metabolism of fluorinated propranolol derivatives: Preparation, identification of metabolite regioisomers, and metabolism by CYP2D6. Drug Metabolism and Disposition, 29(11), 1377–1388. View Source
• [3] Nature. (2024). Synthetic utility of the metallaphotocatalytic four-component amination reaction. Nature Preview. View Source
• [4] PubChem. (2025). 3,4,5-Trifluoro-N-methylaniline. PubChem Compound Summary, CID 50998716 (Molecular Weight: 161.12 g/mol). View Source